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Compound Name: Dimefox

Cat. No.: B150142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Dimefox and Demeton, two organophosphate

compounds known for their potent inhibition of acetylcholinesterase (AChE). Both substances

are recognized for their high toxicity, primarily stemming from their ability to disrupt the normal

function of the nervous system by irreversibly blocking AChE. This enzyme is critical for

hydrolyzing the neurotransmitter acetylcholine, thereby terminating nerve signals. Its inhibition

leads to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors.

[1]

While both Dimefox and Demeton are established as potent AChE inhibitors, a direct

quantitative comparison of their inhibition potency through metrics such as IC50 or Ki values is

not readily available in the reviewed scientific literature. Organophosphate pesticides are

known to vary in their potency, and this can be influenced by their chemical structure.[2][3]

Demeton itself is a mixture of two isomers, demeton-O and demeton-S, which exhibit different

toxicities and biological activities.[4]

Potency Comparison
Due to the absence of specific IC50 values in the available literature, a direct quantitative

comparison of the acetylcholinesterase inhibition potency between Dimefox and Demeton

cannot be presented. Both are classified as highly toxic organophosphate insecticides,

indicating a strong inhibitory effect on AChE.[4]
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Compound Target Enzyme IC50/Ki Value
Source
Organism

Notes

Dimefox
Acetylcholinester

ase (AChE)

Data not

available
Not specified

Classified as a

highly toxic

organophosphat

e insecticide.

Demeton
Acetylcholinester

ase (AChE)

Data not

available
Not specified

A mixture of

demeton-O and

demeton-S

isomers with high

toxicity.[4]

Mechanism of Action: Acetylcholinesterase
Signaling Pathway
Acetylcholinesterase plays a crucial role in cholinergic synapses by terminating the nerve

impulse. The process begins with the release of the neurotransmitter acetylcholine (ACh) from

the presynaptic neuron into the synaptic cleft. ACh then binds to its receptors on the

postsynaptic neuron, propagating the signal. To prevent continuous stimulation, AChE rapidly

hydrolyzes ACh into choline and acetate, which are then recycled. Organophosphate inhibitors

like Dimefox and Demeton irreversibly bind to the active site of AChE, rendering the enzyme

non-functional. This leads to an accumulation of ACh in the synaptic cleft, causing a cholinergic

crisis characterized by excessive nerve stimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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